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Compound of Interest

Compound Name: Majantol

Cat. No.: B026346

Majantol®, a synthetic fragrance ingredient, is prized in the cosmetic and perfume industries
for its fresh, floral scent reminiscent of lily of the valley.[1][2][3] This guide provides a detailed
overview of its chemical structure and properties for researchers, scientists, and professionals
in drug development and materials science.

Chemical Identity and Nomenclature

Majantol is systematically known as 2,2-dimethyl-3-(3-methylphenyl)propan-1-ol.[2][4][5][6] It is
also referred to by several synonyms, including 3,3,3-Trimethylbenzenepropanol and 2,2-

Dimethyl-3-(3-tolyl)propan-1-ol.[5][7] The compound is registered under the CAS Number
103694-68-4.[1][3][41[5][ 71[8]1[°]

The molecular formula of Majantol is C12H1s0, and it has a molecular weight of approximately
178.27 g/mol .[4][5][7]1[9]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b026346?utm_src=pdf-interest
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://shop.perfumersapprentice.com/p-6153-majantol-symrise.aspx
https://www.benchchem.com/product/b026346
https://aacipl.com/products/majantol
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346
https://pubchem.ncbi.nlm.nih.gov/compound/Majantol
https://www.chemimpex.com/products/34555
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907091902708494
https://www.chemimpex.com/products/34555
https://commonchemistry.cas.org/detail?cas_rn=103694-68-4
https://shop.perfumersapprentice.com/p-6153-majantol-symrise.aspx
https://aacipl.com/products/majantol
https://pubchem.ncbi.nlm.nih.gov/compound/Majantol
https://www.chemimpex.com/products/34555
https://commonchemistry.cas.org/detail?cas_rn=103694-68-4
https://chemtex-prototype.squarespace.com/flavor-fragrance/majantol
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Majantol
https://www.chemimpex.com/products/34555
https://commonchemistry.cas.org/detail?cas_rn=103694-68-4
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Value

2,2-dimethyl-3-(3-methylphenyl)propan-1-ol[2][4]

IUPAC Name
[51[6]
CAS Number 103694-68-4[1][3][4]1[51[71[8]1[9]
Molecular Formula C12H1sO[3][4][5][71[9]
Molecular Weight 178.27 g/mol [4][5][7]119]
Canonical SMILES OCC(C)(C)CC1=CC=CC(C)=C1[7]
inChi InChl=1S/C12H180/c1-10-5-4-6-11(7-10)8-
n
12(2,3)9-13/h4-7,13H,8-9H2,1-3H3[6][7]
Benzenepropanol, 3,3,3-trimethyl-; 2,2-
Synonyms

Dimethyl-3-(3-tolyl)propan-1-ol; Lilivol[5][7][8]

Physicochemical Properties

Majantol is a colorless substance that can exist as a liquid or a solid, with a melting point of
24°C.[3][5][9] Its boiling point is reported to be in the range of 277°C to 290°C.[1][5][10][11] The
compound has limited solubility in water.[11]
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Property

Value

Physical State

Colorless liquid to solid[3][5]

Boiling Point 277 - 290 °C[1][5][10][11]
Melting Point 24 °C[9]

Flash Point ~93 °CJ[3][10]

Specific Gravity 0.9430 - 0.9855 @ 25°CJ[3][8]

Refractive Index

1.516 - 1.520 @ 20°C[3][5]

Vapor Pressure

0.002 mmHg @ 25°C[1]

Water Solubility

265.8 mg/L @ 25°C[11]

Log P

3.38[9]

Purity (GC)

> 989%(3][5]

Molecular Structure

The chemical structure of Majantol features a propanol backbone substituted with two methyl

groups at the second carbon (C2) and a 3-methylphenyl (m-tolyl) group at the third carbon
(C3). The primary alcohol group (-OH) is located at the first carbon (C1). This structure
contributes to its characteristic floral scent and its properties as a fragrance ingredient.

Below is a two-dimensional representation of the Majantol molecule.
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2D Chemical Structure of Majantol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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